4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride, also known as DBIBS hydrochloride, is a sulfonamide compound that has gained significant attention in scientific research.
Mechanism of Action
4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride hydrochloride exerts its therapeutic effects by inhibiting the activity of certain enzymes, such as carbonic anhydrase and matrix metalloproteinases, which are involved in cancer growth and inflammation. Additionally, this compound hydrochloride can induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound hydrochloride has been shown to have a variety of biochemical and physiological effects, including the inhibition of angiogenesis, the formation of new blood vessels that are necessary for tumor growth. This compound hydrochloride can also reduce the production of pro-inflammatory cytokines, which are involved in the development of inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride hydrochloride is its specificity towards certain enzymes, making it a potentially effective therapeutic agent. However, it also has limitations, such as its poor solubility in water and potential toxicity at high doses.
Future Directions
There are many potential future directions for research on 4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride hydrochloride. One area of interest is its potential use in combination with other therapeutic agents, such as chemotherapy drugs, to enhance their effectiveness. Additionally, further studies are needed to determine the optimal dosage and administration of this compound hydrochloride for therapeutic use. Finally, research on the potential use of this compound hydrochloride in other disease states, such as autoimmune disorders, is also warranted.
Conclusion:
In conclusion, this compound hydrochloride is a sulfonamide compound that has shown promise in scientific research for its potential therapeutic applications in cancer and inflammation. Its mechanism of action involves the inhibition of certain enzymes and the induction of apoptosis in cancer cells. Despite its limitations, this compound hydrochloride represents a promising avenue for future research in the field of therapeutics.
Synthesis Methods
4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride hydrochloride can be synthesized through a multistep process, starting with the reaction between 3,4-dimethoxybenzaldehyde and 2-bromoethylamine hydrobromide to form 2-(3,4-dimethoxybenzylamino)ethanol. This intermediate is then reacted with benzenesulfonyl chloride to produce the final product, this compound hydrochloride.
Scientific Research Applications
4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride hydrochloride has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and inflammation. Studies have shown that this compound hydrochloride can inhibit the growth of cancer cells and reduce inflammation in various animal models.
properties
IUPAC Name |
4-[2-[(3,4-dimethoxyphenyl)methylamino]ethyl]benzenesulfonamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4S.ClH/c1-22-16-8-5-14(11-17(16)23-2)12-19-10-9-13-3-6-15(7-4-13)24(18,20)21;/h3-8,11,19H,9-10,12H2,1-2H3,(H2,18,20,21);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRYMAFPEBVHJRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNCCC2=CC=C(C=C2)S(=O)(=O)N)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.